Cas no 2137613-07-9 (1,3-dimethyl-4-(1-methyl-1H-pyrazol-5-yl)-1H-pyrazol-5-ol)

• Product Name: 1,3-dimethyl-4-(1-methyl-1H-pyrazol-5-yl)-1H-pyrazol-5-ol
• CAS No: 2137613-07-9
• MF: C₉H₁₂N₄O
• MW: 192.217781066895
• CID: 6154492
• PubChem ID: 165451139
• Update Time: 2025-05-26

1,3-dimethyl-4-(1-methyl-1H-pyrazol-5-yl)-1H-pyrazol-5-ol Chemical and Physical Properties

Names and Identifiers

• 1,3-dimethyl-4-(1-methyl-1H-pyrazol-5-yl)-1H-pyrazol-5-ol
• 2137613-07-9
• EN300-713410

• Inchi： 1S/C9H12N4O/c1-6-8(9(14)13(3)11-6)7-4-5-10-12(7)2/h4-5,11H,1-3H3
• InChI Key： FOBSLOLLFWPDDF-UHFFFAOYSA-N
• SMILES： O=C1C(C2=CC=NN2C)=C(C)NN1C

Computed Properties

• Exact Mass: 192.10111102g/mol
• Monoisotopic Mass: 192.10111102g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 299
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 50.2Ų

Additional information on 1,3-dimethyl-4-(1-methyl-1H-pyrazol-5-yl)-1H-pyrazol-5-ol

Comprehensive Overview of 1,3-dimethyl-4-(1-methyl-1H-pyrazol-5-yl)-1H-pyrazol-5-ol (CAS No. 2137613-07-9)

The compound 1,3-dimethyl-4-(1-methyl-1H-pyrazol-5-yl)-1H-pyrazol-5-ol, identified by its CAS number 2137613-07-9, is a specialized heterocyclic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structural framework, featuring a pyrazole core substituted with methyl groups and a hydroxyl moiety, makes it a versatile intermediate for synthesizing bioactive molecules. Researchers are particularly interested in its potential applications in drug discovery, given the rising demand for novel small-molecule therapeutics targeting inflammation, metabolic disorders, and central nervous system (CNS) diseases.

In recent years, the scientific community has intensified efforts to explore pyrazole derivatives due to their diverse pharmacological properties. The 1,3-dimethyl-4-(1-methyl-1H-pyrazol-5-yl)-1H-pyrazol-5-ol scaffold is no exception, with studies highlighting its role as a precursor for kinase inhibitors and G-protein-coupled receptor (GPCR) modulators. These targets are critical in treating conditions like cancer and autoimmune diseases, aligning with current trends in precision medicine. Furthermore, its structural similarity to known agrochemical actives has spurred investigations into its utility in crop protection formulations, addressing global concerns about food security and sustainable agriculture.

The synthesis of CAS 2137613-07-9 typically involves multi-step organic reactions, including cyclocondensation and selective methylation. Advanced techniques such as microwave-assisted synthesis and flow chemistry have been employed to optimize yield and purity, reflecting the growing emphasis on green chemistry principles. Analytical characterization via NMR spectroscopy, high-resolution mass spectrometry (HRMS), and X-ray crystallography confirms its molecular identity, ensuring reproducibility for industrial-scale production.

From a commercial perspective, the demand for 1,3-dimethyl-4-(1-methyl-1H-pyrazol-5-yl)-1H-pyrazol-5-ol is driven by its inclusion in proprietary drug pipelines and patented formulations. Pharmaceutical companies are actively filing patents covering its derivatives, underscoring its potential as a lead compound. Meanwhile, agrochemical manufacturers are evaluating its efficacy against resistant pest strains, a pressing issue in integrated pest management (IPM) systems. These dual applications position it as a high-value chemical entity in both sectors.

Environmental and regulatory considerations are also pivotal. The compound’s biodegradability profile and ecotoxicological data are under scrutiny to comply with stringent regulations like REACH and EPA guidelines. Computational tools such as QSAR modeling help predict its environmental fate, reducing the need for extensive animal testing—a practice increasingly criticized by animal welfare advocates.

In conclusion, 1,3-dimethyl-4-(1-methyl-1H-pyrazol-5-yl)-1H-pyrazol-5-ol (CAS 2137613-07-9) exemplifies the intersection of innovation and practicality in modern chemistry. Its multifaceted applications, coupled with rigorous safety evaluations, make it a compelling subject for ongoing research. As industries prioritize sustainable development goals (SDGs), this compound’s role in advancing healthcare and agriculture will likely expand, solidifying its relevance in scientific and commercial landscapes.